Cas no 1807123-18-7 (2-Bromo-3-chloroisonicotinamide)

• Product Name: 2-Bromo-3-chloroisonicotinamide
• CAS No: 1807123-18-7
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• CID: 4708018
• Update Time: 2023-08-15

2-Bromo-3-chloroisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloroisonicotinamide

• Inchi： 1S/C6H4BrClN2O/c7-5-4(8)3(6(9)11)1-2-10-5/h1-2H,(H2,9,11)
• InChI Key： SDADWMMGKJAANT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(N)=O)C=CN=1)Cl

Computed Properties

• Exact Mass: 233.92
• Monoisotopic Mass: 233.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56